Cas no 13481-61-3 (2-{3-(trifluoromethyl)phenylamino}benzamide)

• Product Name: 2-{3-(trifluoromethyl)phenylamino}benzamide
• CAS No: 13481-61-3
• MF: C₁₄H₁₁F₃N₂O
• MW: 280.245153665543
• CID: 2771156
• PubChem ID: 786469
• Update Time: 2025-05-20

2-{3-(trifluoromethyl)phenylamino}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(trifluoromethyl)phenylamino}benzamide
• 2-(3-(Trifluoromethyl)Phenylamino)Benzamide
• 13481-61-3
• BDBM50392063
• Benzamide, 2-[[3-(trifluoromethyl)phenyl]amino]-
• EN300-18221615
• AE-848/32589053
• SCHEMBL9270625
• 2-{[3-(trifluoromethyl)phenyl]amino}benzamide
• SR-01000196871-1
• DTXSID50354904
• HMS1578L07
• AKOS001063780
• 2-[(3-trifluoromethylphenyl)amino]-benzamide
• CBDivE_012401
• CHEMBL2152567
• SR-01000196871
• Z56935839

• Inchi： 1S/C14H11F3N2O/c15-14(16,17)9-4-3-5-10(8-9)19-12-7-2-1-6-11(12)13(18)20/h1-8,19H,(H2,18,20)
• InChI Key： YOOQXVNSJQLHRB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC1C=CC=CC=1C(N)=O)(F)F

Computed Properties

• Exact Mass: 280.08234746Da
• Monoisotopic Mass: 280.08234746Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-{3-(trifluoromethyl)phenylamino}benzamide

Professional Introduction to Compound with CAS No. 13481-61-3 and Product Name: 2-{3-(trifluoromethyl)phenylamino}benzamide

Compound with the CAS number 13481-61-3 and the product name 2-{3-(trifluoromethyl)phenylamino}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The presence of a trifluoromethyl group in its molecular structure contributes to its distinct pharmacological profile, making it a subject of extensive research and exploration.

The trifluoromethyl group is a well-known pharmacophore in medicinal chemistry, renowned for its ability to enhance metabolic stability, binding affinity, and overall biological activity of molecules. In the case of 2-{3-(trifluoromethyl)phenylamino}benzamide, this substituent plays a crucial role in modulating its interaction with biological targets. The benzamide moiety further contributes to the compound's versatility, enabling it to engage with various enzymatic and receptor systems. This dual functionality has positioned the compound as a promising candidate for the development of novel therapeutic agents.

Recent studies have highlighted the therapeutic potential of 2-{3-(trifluoromethyl)phenylamino}benzamide in addressing a range of medical conditions. Researchers have been particularly interested in its potential as an anti-inflammatory agent, given its ability to inhibit key inflammatory pathways. The compound's interaction with cyclooxygenase (COX) enzymes has been extensively studied, revealing its capacity to modulate pain and inflammation responses. Additionally, preliminary investigations suggest that it may exhibit neuroprotective properties, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 2-{3-(trifluoromethyl)phenylamino}benzamide involves a series of well-established organic reactions, including condensation, nucleophilic substitution, and functional group transformations. The precise arrangement of atoms in its structure is critical for achieving the desired biological activity. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. These efforts have led to the development of efficient synthetic routes that are scalable for industrial production.

In parallel with synthetic advancements, computational studies have played a pivotal role in understanding the pharmacological behavior of 2-{3-(trifluoromethyl)phenylamino}benzamide. Molecular modeling techniques have been utilized to predict how the compound interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding mechanisms and have guided the design of derivatives with enhanced potency and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and identify lead compounds more efficiently.

The pharmacokinetic properties of 2-{3-(trifluoromethyl)phenylamino}benzamide are another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety profile. Preliminary pharmacokinetic studies have indicated that it exhibits favorable absorption rates and moderate metabolic clearance, suggesting potential for oral administration. Further research is ongoing to optimize these parameters and explore dosage formulations that maximize therapeutic benefit while minimizing side effects.

Regulatory considerations are also critical in advancing 2-{3-(trifluoromethyl)phenylamino}benzamide towards clinical application. Compliance with international regulatory standards ensures that the compound meets safety and quality requirements before being tested in human subjects. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential for navigating these complex processes efficiently. By adhering to rigorous guidelines, researchers can ensure that their findings are reliable and that patients benefit from safe and effective treatments.

The broader implications of this research extend beyond individual therapeutic applications. The development of novel compounds like 2-{3-(trifluoromethyl)phenylamino}benzamide contributes to the advancement of chemical biology as a whole. It underscores the importance of interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians in addressing complex medical challenges. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly vital role in shaping future treatments.

In conclusion,2-{3-(trifluoromethyl)phenylamino}benzamide represents a significant milestone in pharmaceutical research due to its unique structural features and promising biological activities. The presence of a trifluoromethyl group enhances its pharmacological profile, making it a valuable tool for drug development. Ongoing studies are exploring its potential applications in anti-inflammatory therapy, neuroprotection, and other therapeutic areas. With continued research efforts focused on synthesis optimization,pharmacokinetic profiling, computational modeling,and regulatory compliance,this compound holds great promise for improving patient outcomes worldwide.